Cas no 2228544-43-0 (4-{1-(aminooxy)methylcyclopropyl}-2-chlorophenol)

• Product Name: 4-{1-(aminooxy)methylcyclopropyl}-2-chlorophenol
• CAS No: 2228544-43-0
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6448534
• PubChem ID: 165673935
• Update Time: 2025-05-19

4-{1-(aminooxy)methylcyclopropyl}-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminooxy)methylcyclopropyl}-2-chlorophenol
• EN300-1981440
• 2228544-43-0
• 4-{1-[(aminooxy)methyl]cyclopropyl}-2-chlorophenol

• Inchi： 1S/C10H12ClNO2/c11-8-5-7(1-2-9(8)13)10(3-4-10)6-14-12/h1-2,5,13H,3-4,6,12H2
• InChI Key： DIWJOGDXTQTBDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CON)CC1)O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-{1-(aminooxy)methylcyclopropyl}-2-chlorophenol

4-{1-(Aminooxy)methylcyclopropyl}-2-chlorophenol: A Comprehensive Overview

4-{1-(Aminooxy)methylcyclopropyl}-2-chlorophenol, identified by the CAS number 2228544-43-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a phenol group substituted with a chloro group at the 2-position and a cyclopropylmethyl group bearing an aminooxy substituent at the 4-position. This combination of functional groups imparts distinctive chemical properties, making it a valuable subject for research.

The synthesis of 4-{1-(Aminooxy)methylcyclopropyl}-2-chlorophenol involves a series of well-defined organic reactions, including nucleophilic substitutions, cyclopropanation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining high purity standards. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents.

In terms of biological activity, 4-{1-(Aminooxy)methylcyclopropyl}-2-chlorophenol has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. Researchers have reported its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Furthermore, the compound exhibits selective activity against certain bacterial strains, suggesting its role in antimicrobial therapies.

The environmental impact of 4-{1-(Aminooxy)methylcyclopropyl}-2-chlorophenol has also been a focus of recent studies. Assessments indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. However, further research is required to fully understand its long-term effects on aquatic ecosystems.

In conclusion, 4-{1-(Aminooxy)methylcyclopropyl}-2-chlorophenol, with its CAS number 2228544-43-0, represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure, coupled with recent research findings, positions it as a valuable asset in both academic and industrial settings.